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Compound of Interest

Compound Name: Lancifodilactone C

Cat. No.: B15595999

Get Quote

A comprehensive review of available data on Lancifodilactone C reveals a notable absence of

published efficacy studies. While research has focused on the synthesis of related compounds,

particularly Lancifodilactone G, quantitative data on the biological activity of Lancifodilactone
C remains elusive. This guide addresses the current information gap and presents available

data on related compounds to offer a contextual understanding.

Due to the lack of specific efficacy data for Lancifodilactone C, a direct statistical analysis and

comparison with alternative compounds cannot be provided at this time. The majority of

scientific literature centers on the complex chemical synthesis of schisanartane

nortriterpenoids, including Lancifodilactone G.[1][2][3]

Comparative Landscape: Related Compounds
While data on Lancifodilactone C is unavailable, research on other structurally related or

similarly named compounds can offer insights into potential areas of investigation. It is crucial

to note that the following information is not directly applicable to Lancifodilactone C and

should be interpreted with caution.

One study reported that certain related compounds have shown anti-HIV-1 activity.[4] However,

specific quantitative data (e.g., EC50 values) were not provided in the available search results,
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precluding a detailed analysis.

For illustrative purposes, we present information on Lanatoside C, a different cardiac glycoside

that has been investigated for its anti-cancer properties.[5][6] This is intended to demonstrate

the type of data required for a comprehensive efficacy analysis, not to suggest a similar

mechanism or potency for Lancifodilactone C.

Table 1: Illustrative Efficacy Data for Lanatoside C in
Cholangiocarcinoma Cells

Cell Line Treatment
Parameter
Measured

Result Reference

HuCCT-1 Lanatoside C
Apoptosis

Induction
Increased [5]

TFK-1 Lanatoside C
Apoptosis

Induction
Increased [5]

HuCCT-1 Lanatoside C
STAT3 Protein

Expression
Decreased [5]

TFK-1 Lanatoside C
STAT3 Protein

Expression
Decreased [5]

HuCCT-1 Lanatoside C ROS Levels Increased [5]

TFK-1 Lanatoside C ROS Levels Increased [5]

Experimental Protocols
Detailed experimental protocols for Lancifodilactone C efficacy studies are not available. The

following represents a generalized workflow for assessing the efficacy of a novel compound

against a specific biological target, based on common laboratory practices.
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Generalized Experimental Workflow for Efficacy Testing.
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Signaling Pathways of Related Compounds
The mechanism of action for Lancifodilactone C has not been elucidated. However, studies

on Lanatoside C have identified its involvement in specific signaling pathways related to cancer

cell apoptosis.

Lanatoside C has been shown to induce apoptosis in cholangiocarcinoma cells by inhibiting the

STAT3 pathway.[5] This inhibition is linked to an increase in reactive oxygen species (ROS),

which in turn affects the mitochondrial membrane potential.[5] Furthermore, in prostate cancer

cells, Lanatoside C is suggested to exert its effects by modulating the TNF/IL-17 signaling

pathway.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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